N-(2-ethylphenyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[3-(2-methylpropyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H23N3O2S2/c1-4-14-7-5-6-8-15(14)21-17(24)12-27-20-22-16-9-10-26-18(16)19(25)23(20)11-13(2)3/h5-10,13H,4,11-12H2,1-3H3,(H,21,24)
• InChI Key: YIPFYJCXVJCNIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC(C)C)SC=C3
• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.5 g/mol

Description

N-(2-ethylphenyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N3O2S2 and its molecular weight is 401.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Thieno[3,2-d]pyrimidines are critical intermediates in the synthesis of complex heterocyclic structures, offering a pathway to explore novel therapeutic agents. For instance, studies have demonstrated the chemoselective acetylation of aminophenols to yield N-(2-hydroxyphenyl)acetamide derivatives, crucial for antimalarial drug synthesis (Magadum & Yadav, 2018). Additionally, reactions involving ethyl N-(3-cyano-4, 5-dihydro-2-thienyl) oxamates with cyanomethylene compounds have yielded significant 2-[4-amino-5, 6-dihydrothieno [2, 3-d] pyrimidine] acetic acid derivatives, highlighting the potential for developing new therapeutic molecules (Hachiyama et al., 1983).

Antitumor Activity

The compound’s structural motif serves as a scaffold for designing antitumor agents. Research has shown that classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines act as dual thymidylate synthase and dihydrofolate reductase inhibitors, presenting a promising approach for cancer therapy (Gangjee et al., 2009). This dual inhibition mechanism suggests a broad spectrum of tumor inhibition in vitro, with the potential for significant antitumor activity.

Enzyme Inhibition

The structural analogs of N-(2-ethylphenyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide have been investigated for their inhibitory effects on essential enzymes. For instance, the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents (Severina et al., 2020) indicate the potential of thieno[3,2-d]pyrimidine derivatives in modulating neurological pathways. Furthermore, compounds within this class have shown potent inhibitory activities against enzymes such as glutaminase, suggesting their application in targeting metabolic pathways involved in cancer and other diseases (Shukla et al., 2012).